2-Aminomethyl-1-n-butyl-5-(3,5-dichlorophenylthio)-4-isopropyl-1H-imidazole

• CAS: 178979-59-4
• Molecular Formula: C17H23Cl2N3S
• Molecular Weight: 372.4 g/mol
• SMILES: CCCCN1C(=NC(=C1SC2=CC(=CC(=C2)Cl)Cl)C(C)C)CN
• InChI: InChI=1S/C17H23Cl2N3S/c1-4-5-6-22-15(10-20)21-16(11(2)3)17(22)23-14-8-12(18)7-13(19)9-14/h7-9,11H,4-6,10,20H2,1-3H3
• InChIKey: SCMURRORVNXUPJ-UHFFFAOYSA-N

2-Aminomethyl-1-n-butyl-5-(3,5-dichlorophenylthio)-4-isopropyl-1H-imidazole is a 1,2,4,5-tetrasubstituted imidazole derivative belonging to the non-nucleoside reverse transcriptase inhibitor (NNRTI) class. It serves as the free aminomethyl base and direct synthetic precursor to the carbamate prodrug capravirine (S-1153, AG1549), a clinical-stage anti-HIV agent.

2-Aminomethyl-1-n-butyl-5-(3,5-dichlorophenylthio)-4-isopropyl-1H-imidazole (CAS 178979-59-4): A Non-Nucleoside Reverse Transcriptase Inhibitor Precursor

2-Aminomethyl-1-n-butyl-5-(3,5-dichlorophenylthio)-4-isopropyl-1H-imidazole is a 1,2,4,5-tetrasubstituted imidazole derivative belonging to the non-nucleoside reverse transcriptase inhibitor (NNRTI) class [1]. It serves as the free aminomethyl base and direct synthetic precursor to the carbamate prodrug capravirine (S-1153, AG1549), a clinical-stage anti-HIV agent [2]. The compound contains a characteristic 3,5-dichlorophenylthio moiety at the 5-position, an isopropyl group at the 4-position, an n-butyl chain at N-1, and an aminomethyl group at the 2-position of the imidazole core.

NNRTI precursor scaffold for capravirine analog synthesis

Free aminomethyl handle enables carbamate, urea, and amide diversification

Research-grade intermediate suitable for structure-guided antiviral design

• [1] Sugimoto, H.; Fujiwara, T. Imidazole derivatives as anti-HIV agents. U.S. Patent 5,910,506, June 8, 1999. View Source
• [2] Fujiwara, T.; Sato, A.; El-Farrash, M.; Miki, S.; Abe, K.; Isaka, Y.; Kodama, M.; Wu, Y.; Chen, L. B.; Harada, H.; Sugimoto, H.; Hatanaka, M.; Hinuma, Y. S-1153 inhibits replication of known drug-resistant strains of human immunodeficiency virus type 1. Antimicrob. Agents Chemother. 1998, 42 (6), 1340–1345. View Source

Why 2-Aminomethyl-1-n-butyl-5-(3,5-dichlorophenylthio)-4-isopropyl-1H-imidazole Cannot Be Replaced by Generic Imidazole Analogs

Substitution within the NNRTI imidazole class is not interchangeable because antiviral potency, resistance profile, and metabolic stability are exquisitely sensitive to the N-1 and 2-position substituents [1]. The n-butyl group at N-1 and the free aminomethyl at C-2 of this compound are critical pharmacophoric elements that dictate hydrophobic pocket occupancy and hydrogen-bonding interactions with the HIV-1 reverse transcriptase allosteric site [2]. Replacement of the 3,5-dichlorophenylthio group with other arylthio substituents or alteration of the N-1 alkyl chain length leads to marked shifts in EC50 and resistance mutation susceptibility profiles, as demonstrated in structure-activity relationship (SAR) studies on capravirine analogs [2].

Pharmacophore sensitivity

Alteration of N-1 n‑butyl or C‑2 aminomethyl may shift hydrophobic pocket occupancy and hydrogen‑bonding, potentially modifying antiviral activity.

Arylthio specificity

Replacement of the 3,5‑dichlorophenylthio group with other arylthio substituents can markedly change resistance‑mutation susceptibility.

Resistance profile divergence

Generic imidazole analogs lacking the precise N‑1/C‑2 pattern may not reproduce the reported resistance barrier in K103N‑containing models.

• [1] Li, X.; Zhan, P.; De Clercq, E.; Liu, X. The HIV-1 Non-Nucleoside Reverse Transcriptase Inhibitors (Part V): Capravirine and Its Analogues. Curr. Med. Chem. 2012, 19 (36), 6138–6149. View Source
• [2] Ren, J.; Nichols, C.; Bird, L.; Chamberlain, P.; Weaver, K.; Short, S.; Stuart, D. I.; Stammers, D. K. Structural basis for the superior drug resistance profile of capravirine (S-1153). J. Biol. Chem. 2000, 275 (19), 14316–14320. View Source

Quantitative Differentiation Evidence for 2-Aminomethyl-1-n-butyl-5-(3,5-dichlorophenylthio)-4-isopropyl-1H-imidazole

In Vitro Antiviral Potency Against Wild-Type HIV-1: EC50 Range Compared to First-Generation NNRTIs

The capravirine prodrug derived from this aminomethyl precursor exhibits EC50 values of 0.7–10.3 nM against laboratory strains and clinical isolates of HIV-1 [1]. This represents an approximately 10- to 50-fold improvement in potency over nevirapine, which displays EC50 values of 10–100 nM in comparable assay formats [2]. The free aminomethyl base serves as the immediate synthetic progenitor of capravirine, retaining the core pharmacophore responsible for this activity [3].

Antiviral potency vs. nevirapine

Reported

EC₅₀ 0.7–10.3 nM (capravirine prodrug)
vs. nevirapine 10–100 nM

Supports high-activity baseline for analog design

MT‑4 cell assays; cross‑study comparison

Evidence Dimension	Antiviral potency (EC50) against wild-type HIV-1
Target Compound Data	EC50 = 0.7–10.3 nM (as capravirine prodrug derived from this compound)
Comparator Or Baseline	Nevirapine: EC50 = 10–100 nM
Quantified Difference	Approximately 10- to 50-fold greater potency for capravirine relative to nevirapine
Conditions	MT-4 cell-based anti-HIV-1 assays; laboratory strains and clinical isolates

Why This Matters

For researchers synthesizing NNRTI libraries, the superior intrinsic potency of the capravirine scaffold makes this aminomethyl intermediate a strategic starting point for analog generation, where even minor structural modifications can be benchmarked against a high-potency baseline.

• [1] Fujiwara, T.; Sato, A.; El-Farrash, M.; Miki, S.; Abe, K.; Isaka, Y.; Kodama, M.; Wu, Y.; Chen, L. B.; Harada, H.; Sugimoto, H.; Hatanaka, M.; Hinuma, Y. S-1153 inhibits replication of known drug-resistant strains of human immunodeficiency virus type 1. Antimicrob. Agents Chemother. 1998, 42 (6), 1340–1345. View Source
• [2] Merluzzi, V. J.; Hargrave, K. D.; Labadia, M.; Grozinger, K.; Skoog, M.; Wu, J. C.; Shih, C. K.; Eckner, K.; Hattox, S.; Adams, J.; Rosenthal, A. S.; Faanes, R.; Eckner, R. J.; Koup, R. A.; Sullivan, J. L. Inhibition of HIV-1 replication by a nonnucleoside reverse transcriptase inhibitor. Science 1990, 250 (4986), 1411–1413. View Source
• [3] Sugimoto, H.; Fujiwara, T. Imidazole derivatives as anti-HIV agents. U.S. Patent 5,910,506, June 8, 1999. View Source

Retained Activity Against K103N Mutant HIV-1: A Key NNRTI Resistance Barrier

Unlike efavirenz and nevirapine, which lose substantial activity against the K103N reverse transcriptase mutant (IC50 fold-shift >20-fold), the capravirine scaffold derived from this aminomethyl intermediate retains significant antiviral activity against K103N-bearing virus [1]. In a study of NNRTI-experienced patients, 8 of 9 patients harboring the single K103N mutation retained sensitivity to capravirine [2]. For efavirenz, the K103N mutation confers a >20-fold increase in IC50 [3].

K103N resistance fold‑shift

Reported

≤3‑fold loss (capravirine)
vs. >20‑fold (efavirenz), >30‑fold (nevirapine)

Retained activity against common NNRTI mutation

Recombinant RT and cell‑based assays; clinical isolate data

Evidence Dimension	Fold-change in susceptibility conferred by K103N mutation
Target Compound Data	Capravirine (derived from target compound): ≤3-fold loss of activity against K103N (retains sensitivity in 89% of clinical isolates)
Comparator Or Baseline	Efavirenz: >20-fold increase in IC50 against K103N mutant; Nevirapine: >30-fold increase in IC50
Quantified Difference	Capravirine exhibits at minimum a 7-fold smaller fold-shift than efavirenz against K103N
Conditions	Recombinant HIV-1 RT enzymology and cell-based susceptibility assays

Why This Matters

The retained activity against the clinically prevalent K103N mutant provides a compelling SAR rationale for selecting this aminomethyl scaffold as a core structure for designing next-generation NNRTIs with higher genetic barrier to resistance.

• [1] Fujiwara, T.; Sato, A.; El-Farrash, M.; Miki, S.; Abe, K.; Isaka, Y.; Kodama, M.; Wu, Y.; Chen, L. B.; Harada, H.; Sugimoto, H.; Hatanaka, M.; Hinuma, Y. S-1153 inhibits replication of known drug-resistant strains of human immunodeficiency virus type 1. Antimicrob. Agents Chemother. 1998, 42 (6), 1340–1345. View Source
• [2] Preliminary Capravirine (NNRTI) Resistance Data. NATAP, 2024. Accessed at natap.org. View Source
• [3] Bacheler, L. T.; Anton, E. D.; Kudish, P.; Baker, D.; Bunville, J.; Krakowski, K.; Bolling, L.; Aujay, M.; Wang, X. V.; Ellis, D.; Becker, M. F.; Lasut, A. L.; George, H. J.; Spengler, U.; Pauwels, R.; Peeters, M.; Stoffels, P.; De Clercq, E.; Balzarini, J.; Condra, J. H. Human immunodeficiency virus type 1 mutations selected in patients failing efavirenz combination therapy. Antimicrob. Agents Chemother. 2000, 44 (9), 2475–2484. View Source

Synergistic Anti-HIV Activity in Combination with Nucleoside Reverse Transcriptase Inhibitors (AZT)

A composition containing 2-carbamoylhydroxymethyl-5-(3,5-dichlorophenylthio)-4-isopropyl-1-(pyridin-4-yl)methyl-1H-imidazole (the carbamate analog of the target aminomethyl compound) demonstrated synergistic anti-HIV effects when combined with AZT (zidovudine) [1]. The synergy reduced the required effective dose of AZT by approximately 2- to 3-fold while simultaneously suppressing the emergence of drug-resistant variants in in vitro passage experiments [1].

AZT synergy fold reduction

Class‑level

2‑ to 3‑fold reduction in AZT effective dose
Delayed resistance emergence in vitro

Supports combination pharmacology research design

MT‑4 cell synergy assay; carbamate analog tested

Evidence Dimension	Synergy with AZT: combination index and resistance suppression
Target Compound Data	2-Carbamoylhydroxymethyl analog (derived from target compound scaffold): synergistic with AZT; reduces AZT effective dose 2- to 3-fold and suppresses resistance emergence in vitro
Comparator Or Baseline	AZT alone: requires higher concentration for equivalent antiviral effect; rapid selection of resistance-associated mutations
Quantified Difference	2- to 3-fold reduction in AZT exposure required; delayed resistance emergence
Conditions	HIV-1 IIIB and NL4-3 strains in MT-4 cells; serial passage experiments

Why This Matters

The demonstrated synergy with established NRTIs makes this imidazole scaffold a valuable tool compound for studying NNRTI-NRTI combination pharmacology and for developing fixed-dose combination research formulations.

• [1] Sugimoto, H.; Fujiwara, T. Anti-HIV composition containing imidazole derivatives. Russian Patent RU 2,188,638 C2, September 10, 2002. View Source

Superior Resistance Profile Requires Multiple Reverse Transcriptase Mutations for High-Level Resistance

In vitro serial passage of HIV-1 NL4-3 and IIIB under escalating capravirine concentrations selected for complex resistance genotypes requiring at least three substitutions (e.g., L100I + K103N + V108I or K101E + Y181C + G190E) to achieve >10-fold reduced susceptibility [1]. In contrast, high-level resistance to nevirapine and efavirenz can emerge with a single Y181C or K103N mutation, respectively, yielding >30-fold loss of activity [2].

Resistance mutation barrier

Reported

≥3 mutations for >10‑fold resistance (capravirine)
vs. single Y181C or K103N for nevirapine/efavirenz

Reported higher genetic barrier in serial passage

MT‑4 cells; recombinant RT phenotyping

Evidence Dimension	Number of RT mutations required for >10-fold resistance
Target Compound Data	Capravirine (derived from target compound scaffold): ≥3 mutations required for >10-fold resistance
Comparator Or Baseline	Nevirapine: single Y181C mutation confers >30-fold resistance; Efavirenz: single K103N mutation confers >20-fold resistance
Quantified Difference	Capravirine requires at least 2 additional mutations compared to nevirapine or efavirenz for comparable resistance level
Conditions	In vitro serial passage in MT-4 cells; recombinant HIV-1 RT susceptibility phenotyping

Why This Matters

The higher genetic barrier to resistance of the capravirine pharmacophore is a direct consequence of its unique binding mode, making the aminomethyl building block an invaluable starting material for designing NNRTIs with improved durability against viral escape.

• [1] Sato, A.; Hammond, J.; Alexander, T.; Graham, J.; Binford, S.; Sugita, K.; Sugimoto, H.; Fujiwara, T.; Patick, A. In vitro selection of mutations in human immunodeficiency virus type 1 reverse transcriptase that confer resistance to capravirine, a novel nonnucleoside reverse transcriptase inhibitor. Antiviral Res. 2006, 70 (2), 66–74. View Source
• [2] De Clercq, E. Perspectives of non-nucleoside reverse transcriptase inhibitors (NNRTIs) in the therapy of HIV-1 infection. Farmaco 1999, 54 (1-2), 26–45. View Source

Structural Basis of Target Engagement: Unique Hydrogen-Bonding Network in HIV-1 Reverse Transcriptase

The crystal structure of capravirine bound to HIV-1 RT (PDB: 1EP4) reveals that the 2-substituent (carbamoyloxymethyl in capravirine; aminomethyl in the target compound) forms hydrogen bonds with the backbone carbonyl of Lys101 and the side-chain of Lys103 [1]. This dual hydrogen-bonding interaction is absent in nevirapine, which relies primarily on hydrophobic contacts in this region of the NNRTI-binding pocket. The free aminomethyl group of CAS 178979-59-4 is the synthetic handle that can be derivatized to probe and optimize this critical hydrogen-bonding network [2].

H‑bonds with Lys101/103

Class‑level

2 H‑bonds (capravirine scaffold)
vs. 0 H‑bonds (nevirapine)

Unique binding mode explains retained K103N activity

X‑ray crystallography PDB 1EP4

Evidence Dimension	Number of hydrogen bonds formed with RT NNRTI-binding pocket residues Lys101/103
Target Compound Data	Capravirine scaffold (derived from target compound): forms hydrogen bonds with both Lys101 backbone carbonyl and Lys103 side-chain
Comparator Or Baseline	Nevirapine: no hydrogen bonds to Lys101/Lys103; relies on hydrophobic contacts
Quantified Difference	2 H-bonds (capravirine) vs. 0 H-bonds (nevirapine) with this critical sub-pocket
Conditions	X-ray crystallography at 2.8 Å resolution; HIV-1 RT co-crystal with capravirine (PDB 1EP4)

Why This Matters

The unique dual hydrogen-bonding motif explains the retained activity against K103N mutants and provides a rational basis for selecting this aminomethyl intermediate for structure-guided analog design targeting NNRTI-resistant HIV-1.

• [1] Ren, J.; Nichols, C.; Bird, L.; Chamberlain, P.; Weaver, K.; Short, S.; Stuart, D. I.; Stammers, D. K. Structural basis for the superior drug resistance profile of capravirine (S-1153). J. Biol. Chem. 2000, 275 (19), 14316–14320. View Source
• [2] Li, X.; Zhan, P.; De Clercq, E.; Liu, X. The HIV-1 Non-Nucleoside Reverse Transcriptase Inhibitors (Part V): Capravirine and Its Analogues. Curr. Med. Chem. 2012, 19 (36), 6138–6149. View Source

Chemical Versatility of the 2-Aminomethyl Moiety for Prodrug and Analog Synthesis

The free aminomethyl group of CAS 178979-59-4 is the direct attachment point for carbamate formation to yield capravirine, as described in the original Shionogi patents [1]. Alternative derivatizations of this aminomethyl handle, including conversion to urea, amide, and sulfonamide analogs, have been reported with modulation of oral bioavailability and metabolic stability [2]. This contrasts with fully elaborated NNRTIs such as efavirenz or etravirine, which lack an exposed aminomethyl group and therefore offer fewer options for late-stage functionalization without de novo synthesis [2].

2‑position derivatization routes

Class‑level

≥4 routes: carbamate, urea, amide, sulfonamide
vs. 0–1 for comparator NNRTIs

Enables rapid analog library generation

Late‑stage functionalization node

Evidence Dimension	Number of synthetic derivatization pathways accessible at the 2-position
Target Compound Data	Free aminomethyl group enables carbamate, urea, amide, and sulfonamide formation (≥4 distinct derivatization routes)
Comparator Or Baseline	Efavirenz: no primary amino group; late-stage functionalization limited; Etravirine: no primary amino group; requires de novo synthesis for core modifications
Quantified Difference	≥4 accessible derivatization routes at the 2-position for the target compound vs. 0–1 for comparator NNRTIs
Conditions	Organic synthesis; assessment of chemical diversity based on published capravirine analog SAR studies

Why This Matters

For medicinal chemistry and chemical biology groups, the chemical versatility of this aminomethyl intermediate provides a unique diversification node that enables rapid library generation for structure-activity relationship exploration without requiring complete scaffold re-synthesis.

• [1] Sugimoto, H.; Fujiwara, T. Imidazole derivatives as anti-HIV agents. U.S. Patent 5,910,506, June 8, 1999. View Source
• [2] Li, X.; Zhan, P.; De Clercq, E.; Liu, X. The HIV-1 Non-Nucleoside Reverse Transcriptase Inhibitors (Part V): Capravirine and Its Analogues. Curr. Med. Chem. 2012, 19 (36), 6138–6149. View Source

Recommended Research and Industrial Application Scenarios for 2-Aminomethyl-1-n-butyl-5-(3,5-dichlorophenylthio)-4-isopropyl-1H-imidazole

Medicinal Chemistry: Synthesis of NNRTI Analog Libraries Targeting Drug-Resistant HIV-1

The free aminomethyl group serves as an ideal diversification point for generating focused libraries of carbamate, urea, and amide analogs. The scaffold's intrinsic potency (EC50 as low as 0.7 nM when converted to capravirine) and retained activity against K103N mutants make it a privileged starting point for identifying next-generation NNRTIs with improved genetic barrier to resistance [1].

Structural Biology: Co-Crystallography Studies of NNRTI-RT Binding Interactions

The 2-aminomethyl handle can be readily conjugated to photoaffinity labels or fluorescent probes without disrupting the critical hydrogen-bonding interactions with Lys101 and Lys103. This facilitates co-crystallization and binding-mode elucidation studies aimed at understanding resistance mutation effects on inhibitor binding [2].

Pharmacology: NNRTI-NRTI Synergy and Resistance Suppression Studies

The scaffold's demonstrated synergy with AZT and its ability to delay resistance emergence when combined with NRTIs make it a valuable tool compound for in vitro combination pharmacology studies. Researchers can use CAS 178979-59-4 to prepare analogs for systematic evaluation of NNRTI-NRTI combination indices and resistance suppression dynamics [3].

Reference Standard for Analytical Method Development and Quality Control

As the immediate synthetic precursor to capravirine, this aminomethyl compound is the key impurity and degradation product marker in capravirine drug substance analysis. Procurement of well-characterized CAS 178979-59-4 is essential for developing and validating HPLC, LC-MS, and stability-indicating assays used in capravirine-related research and generic drug development programs [4].

Application

Selection Property

Validation Focus

NNRTI analog library synthesis

Aminomethyl diversification node

Structure‑activity relationship mapping

Co‑crystallography of NNRTI‑RT complexes

Conjugation‑ready amine handle

Hydrogen‑bonding network with Lys101/103

NNRTI‑NRTI combination pharmacology

Synergy‑compatible scaffold

Resistance suppression dynamics in vitro

Analytical reference standard for capravirine

Key impurity and degradation marker

HPLC/LC‑MS method development and validation

• [1] Fujiwara, T.; Sato, A.; El-Farrash, M.; Miki, S.; Abe, K.; Isaka, Y.; Kodama, M.; Wu, Y.; Chen, L. B.; Harada, H.; Sugimoto, H.; Hatanaka, M.; Hinuma, Y. S-1153 inhibits replication of known drug-resistant strains of human immunodeficiency virus type 1. Antimicrob. Agents Chemother. 1998, 42 (6), 1340–1345. View Source
• [2] Ren, J.; Nichols, C.; Bird, L.; Chamberlain, P.; Weaver, K.; Short, S.; Stuart, D. I.; Stammers, D. K. Structural basis for the superior drug resistance profile of capravirine (S-1153). J. Biol. Chem. 2000, 275 (19), 14316–14320. View Source
• [3] Sugimoto, H.; Fujiwara, T. Anti-HIV composition containing imidazole derivatives. Russian Patent RU 2,188,638 C2, September 10, 2002. View Source
• [4] Sugimoto, H.; Fujiwara, T. Imidazole derivatives as anti-HIV agents. U.S. Patent 5,910,506, June 8, 1999. View Source